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Compound of Interest

Compound Name: Methomyl-d3

Cat. No.: B12373831

Ensuring the safe and compliant disposal of Methomyl-d3 is critical for protecting laboratory
personnel and the environment. This guide provides essential safety information, logistical
considerations, and a step-by-step operational plan for the proper disposal of Methomyl-d3, a
deuterated carbamate insecticide used as an internal standard in analytical testing. Adherence
to these procedures is vital due to the high acute toxicity of Methomyl and its classification as a
hazardous waste.

Immediate Safety and Hazard Information

Methomyl-d3 is a toxic solid that is fatal if swallowed or inhaled.[1][2] It is crucial to handle this
compound with appropriate personal protective equipment (PPE) in a well-ventilated area,
preferably within a laboratory fume hood.[1]

Key Hazards:

o Acute Toxicity (Oral): Fatal if swallowed.[2][3]

e Acute Toxicity (Inhalation): Fatal if inhaled.[1][3]

e Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[2]

In the event of accidental exposure, immediate medical attention is necessary.[1] First aid
measures include rinsing the mouth if swallowed (do not induce vomiting), and moving the
person to fresh air if inhaled.[1]
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Quantitative Data Summary

The following table summarizes key quantitative data for Methomyl and its deuterated form,
Methomyl-d3. This information is critical for risk assessment and handling procedures.

Property Value Source
Chemical Formula C5H7D3N202S [1]
Molecular Weight 165.2 g/mol [4]
Physical State Solid [1]
Appearance White to off-white [1]
Melting Point 78-79°C [1]
Water Solubility 58 g/L [1]
LD50 (Oral, rat) 20 mg/kg [3]
LD50 (Oral, mouse) 10 mg/kg [3]
LC50 (Inhalation, rat) 0.3 g/m3 (4 h) [3]

Step-by-Step Disposal Protocol

The disposal of Methomyl-d3 is regulated under the Resource Conservation and Recovery Act
(RCRA) as a hazardous waste.[5][6][7] The following protocol outlines the necessary steps for
its proper disposal from a laboratory setting.

Experimental Protocol: Laboratory-Scale Disposal of Methomyl-d3

Objective: To safely collect, store, and transfer Methomyl-d3 waste for disposal by a licensed
hazardous waste contractor.

Materials:
o Designated hazardous waste container (clearly labeled)

o Personal Protective Equipment (PPE):
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[e]

Chemical-resistant gloves (e.g., nitrile)

o

Safety glasses with side shields or goggles

[¢]

Laboratory coat or impervious clothing

[¢]

Full-face respirator with appropriate cartridges (if not handled in a fume hood)[1]

e Hazardous waste labels

o Spill containment kit
Procedure:

e Segregation and Collection:

o Collect all Methomyl-d3 waste, including unused product, contaminated consumables
(e.g., pipette tips, vials), and grossly contaminated PPE, in a designated, compatible, and
properly sealed hazardous waste container.

o Do not mix Methomyl-d3 waste with other waste streams unless explicitly permitted by
your institution's Environmental Health and Safety (EHS) department.

e Labeling:

o Clearly label the waste container with "Hazardous Waste," the full chemical name
("Methomyl-d3"), and the associated hazards (e.g., "Toxic").

o Indicate the accumulation start date on the label.
e Temporary Storage:

o Store the sealed waste container in a designated satellite accumulation area within the
laboratory. This area should be secure, well-ventilated, and away from drains and sources
of ignition.[8]

o Ensure the storage conditions comply with all applicable local and national regulations.[9]

» Arranging for Disposal:
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o Contact your institution's EHS department or a licensed professional waste disposal
service to arrange for the pickup and disposal of the Methomyl-d3 waste.[1]

o Provide the waste contractor with the Safety Data Sheet (SDS) for Methomyl-d3.

e Record Keeping:

o Maintain accurate records of the amount of Methomyl-d3 waste generated and the date
of its transfer to the disposal contractor.

Spill Management:

In the event of a spill, immediately evacuate the area and alert others.[10] If trained and
equipped to do so, contain the spill using an inert absorbent material.[10] The cleanup
materials must be collected and disposed of as hazardous waste.[8] Report the spill to your
EHS department.

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the Methomyl-d3 disposal process, from
waste generation to final disposal.

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Methomyl-d3 waste.

This comprehensive approach ensures that Methomyl-d3 is managed safely and in
compliance with regulatory requirements, thereby building trust in laboratory safety and
chemical handling practices. For specific regulations, always consult your local and state
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environmental agencies.[7][11] Many states also offer "Clean Sweep" programs for pesticide
disposal, which may be an option for commercial users.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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